Ethyl 4-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H26N4O4S/c1-3-28-17-7-5-16(6-8-17)18-9-10-19(23-22-18)30-15-20(26)24-11-13-25(14-12-24)21(27)29-4-2/h5-10H,3-4,11-15H2,1-2H3
• InChI Key: YNAVRRQPRCMBAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)N3CCN(CC3)C(=O)OCC
• Molecular Formula: C21H26N4O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 894000-96-5

Description

Ethyl 4-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H26N4O4S and its molecular weight is 430.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research has focused on the synthesis of novel compounds using related starting materials, demonstrating antibacterial activities. For instance, novel thieno[2,3-c]pyridazines were synthesized for their potential antibacterial properties, emphasizing the importance of such compounds in medicinal chemistry and drug discovery processes (A. S. Al-Kamali et al., 2014).

Antimicrobial and Anti-inflammatory Activities

Another study explored the reduction and Mannich reaction of 1,2,4-triazol-3-one derivatives, highlighting their significant antimicrobial activity. This research suggests the potential for developing new antimicrobial agents from similar chemical frameworks (Seda Fandaklı et al., 2012).

Microwave-Assisted Synthesis and Biological Activities

Microwave-assisted synthesis has been employed to create hybrid molecules containing various acid moieties, with investigations into their antimicrobial, antilipase, and antiurease activities. Such studies are crucial for the development of new drugs with diverse therapeutic effects (Serap Başoğlu et al., 2013).

Analgesic and Antiparkinsonian Activities

Research into the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from starting materials similar to Ethyl 4-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate has shown promising analgesic and antiparkinsonian activities, indicating potential applications in treating pain and Parkinson's disease (A. Amr et al., 2008).

Anticancer Agents

The compound's derivatives have been explored for their potential as anticancer agents, demonstrating the versatility of this chemical structure in contributing to the development of novel therapeutic agents targeting cancer (C. Temple et al., 1983).